Cas no 85842-92-8 (9-Acridinethiol)

• Product Name: 9-Acridinethiol
• CAS No: 85842-92-8
• MF: C₁₃H₉NS
• MW: 211.282261610031
• CID: 663052
• PubChem ID: 2818474
• Update Time: 2025-08-03

9-Acridinethiol Chemical and Physical Properties

Names and Identifiers

• 9-Acridinethiol
• 9-Mercaptoacridine
• InChI=1/C13H9NS/c15-13-9-5-1-3-7-11(9)14-12-8-4-2-6-10(12)13/h1-8H,(H,14,15
• DTXSID60215714
• NSC-521164
• acridine-9(10H)-thione
• 9-acridinethione
• NSC 521164
• Acridine-9-thiole
• NSC521164
• FLCWLOFMVFESNI-UHFFFAOYSA-N
• 9-Acridanthione
• CCG-253894
• 9(10H)-Acridinethione
• UNII-QCJ587J6UO
• CHEBI:183750
• 9(10H)-ACRIDINONE, THIO-
• SCHEMBL745474
• 10H-acridine-9-thione
• Acridine-9-thiol
• 85842-92-8
• 9-Acridinethiol #
• QCJ587J6UO
• Thioacridone
• SCHEMBL9291584
• AKOS005394884
• 6540-78-9

• Inchi： 1S/C13H9NS/c15-13-9-5-1-3-7-11(9)14-12-8-4-2-6-10(12)13/h1-8H,(H,14,15)
• InChI Key： FLCWLOFMVFESNI-UHFFFAOYSA-N
• SMILES： S=C1C2C=CC=CC=2NC2C=CC=CC=21

Computed Properties

• Exact Mass: 211.04557046g/mol
• Monoisotopic Mass: 211.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 44.1Ų

Additional information on 9-Acridinethiol

Professional Introduction to 9-Acridinethiol (CAS No. 85842-92-8)

9-Acridinethiol, a compound with the chemical formula C₉H₇NS, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. Its molecular structure, featuring a thiourea moiety attached to an acridine backbone, makes it a versatile intermediate in the development of various therapeutic agents. The compound is identified by its unique Chemical Abstracts Service (CAS) number, CAS No. 85842-92-8, which underscores its distinct identity and relevance in chemical research.

The acridine scaffold of 9-Acridinethiol is well-documented for its pharmacological properties, including antimicrobial and anticancer activities. This has positioned the compound as a valuable building block in medicinal chemistry. Recent studies have highlighted its potential in designing novel inhibitors targeting specific biological pathways. The presence of a sulfur atom in the thiourea group enhances its reactivity, making it an attractive candidate for further functionalization and derivatization.

In the realm of drug discovery, 9-Acridinethiol has been explored for its ability to interact with biological targets such as enzymes and receptors. Researchers have leveraged its structural features to develop molecules with improved selectivity and reduced toxicity. For instance, modifications to the thiourea moiety have led to compounds that exhibit enhanced binding affinity to therapeutic targets, thereby increasing their efficacy.

The synthesis of 9-Acridinethiol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in constructing the acridine core and introducing the thiourea functionality.

Recent advancements in computational chemistry have further facilitated the design of derivatives of 9-Acridinethiol. Molecular modeling studies have provided insights into how structural modifications can influence biological activity. These computational approaches complement experimental efforts, enabling researchers to predict the behavior of new compounds before they are synthesized.

The pharmacokinetic properties of 9-Acridinethiol and its derivatives are also areas of active investigation. Understanding how these compounds are absorbed, distributed, metabolized, and excreted is crucial for developing drugs that are both effective and safe. Preclinical studies have begun to unravel the metabolic pathways involved in the biotransformation of these molecules, providing valuable data for optimizing their pharmacological profiles.

One notable application of 9-Acridinethiol is in the development of antiviral agents. The unique electronic properties of the acridine ring allow it to interact with viral proteins, disrupting their function and inhibiting viral replication. This has opened up new avenues for treating viral infections that are resistant to conventional antiviral drugs.

Another emerging field where 9-Acridinethiol shows promise is in photodynamic therapy (PDT). The compound's ability to generate reactive oxygen species upon light exposure makes it a potential photosensitizer for destroying cancer cells. Researchers are exploring ways to enhance its phototoxicity while minimizing side effects, making it a promising candidate for future clinical applications.

The role of 9-Acridinethiol in materials science is also gaining attention. Its unique chemical properties make it suitable for developing novel materials with applications in electronics and sensors. For example, thin films containing this compound have been shown to exhibit interesting optoelectronic behaviors, which could be exploited in next-generation electronic devices.

Environmental considerations are another important aspect of research involving 9-Acridinethiol. Efforts are being made to develop synthetic routes that minimize waste and reduce environmental impact. Green chemistry principles are being applied to ensure that the production of this compound is sustainable and environmentally friendly.

The future prospects for 9-Acridinethiol are promising, with ongoing research expected to uncover new applications and therapeutic uses. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into clinical reality. As our understanding of this compound grows, so too will its significance in addressing some of the most pressing challenges in medicine and materials science.